Cas no 1712503-86-0 (Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate)

• Product Name: Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate
• CAS No: 1712503-86-0
• MF: C₁₄H₁₅FN₂O₂S
• MW: 294.344505548477
• CID: 5654561
• PubChem ID: 116688216
• Update Time: 2025-06-08

Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1712503-86-0
• tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate
• EN300-27732361
• Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate

• Inchi： 1S/C14H15FN2O2S/c1-14(2,3)19-13(18)12-10(16)11(17-20-12)8-6-4-5-7-9(8)15/h4-7H,16H2,1-3H3
• InChI Key： WLMAOYLMONIZGM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC=CC=2F)=N1)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.08382706g/mol
• Monoisotopic Mass: 294.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate

Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate (CAS No. 1712503-86-0): An Overview

Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate (CAS No. 1712503-86-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, an amino group, and a fluorinated phenyl substituent. These features contribute to its diverse biological activities and make it a valuable candidate for various applications in drug discovery and development.

The thiazole ring is a key structural motif in many biologically active compounds, known for its ability to enhance the stability and bioavailability of molecules. The presence of the amino group in the structure of Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate provides opportunities for further functionalization and derivatization, which can be crucial for optimizing the pharmacological properties of the compound. Additionally, the fluorinated phenyl substituent introduces lipophilicity and can influence the binding affinity and selectivity of the molecule towards specific biological targets.

Recent studies have highlighted the potential of thiazole-containing compounds in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that thiazole derivatives exhibit potent anti-inflammatory and anti-cancer activities. The introduction of fluorine atoms into these structures has been shown to enhance their biological activity by improving their metabolic stability and target selectivity. This makes Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate an attractive candidate for further investigation in these areas.

In the context of drug discovery, the ability to modulate specific biological pathways is crucial. Thiazole-based compounds have been found to interact with a variety of protein targets, including kinases, enzymes, and receptors. The unique combination of functional groups in Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate suggests that it may have the potential to modulate these targets effectively. For example, kinases are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. Compounds that can selectively inhibit specific kinases have shown promise in treating diseases such as cancer and inflammatory disorders.

The synthesis of Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate has been well-documented in the literature. A common approach involves the reaction of 2-fluorobenzaldehyde with thiourea to form an intermediate thioamide, which is then cyclized with tert-butyl bromoacetate to yield the desired product. This synthetic route is efficient and scalable, making it suitable for large-scale production if required.

In addition to its potential therapeutic applications, Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate has also been studied for its use as a building block in organic synthesis. The presence of the tert-butyl ester group allows for easy deprotection under mild conditions, facilitating further derivatization steps. This versatility makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities.

The safety profile of Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate is an important consideration in its development as a pharmaceutical agent. Preliminary toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety and efficacy before advancing to clinical trials.

In conclusion, Tert-butyl 4-amino-3-(2-fluorophenyl)-1,2-thiazole-5-carboxylate (CAS No. 1712503-86-0) is a promising compound with a unique combination of structural features that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Its potential therapeutic activities, synthetic accessibility, and safety profile make it an attractive candidate for further investigation and development.